Cas no 183543-65-9 (3-Bromo-6-chloroquinolin-8-amine)

• Product Name: 3-Bromo-6-chloroquinolin-8-amine
• CAS No: 183543-65-9
• MF: C₉H₆BrClN₂
• MW: 257.514339923859
• CID: 1032077
• PubChem ID: 298465
• Update Time: 2025-11-05

3-Bromo-6-chloroquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloroquinolin-8-amine
• 3-bromo-6-chloro-8-Quinolinamine
• 8-amino-3-bromo-6-chloroquinoline
• SB70850
• DB-124481
• AMY27111
• NSC170620
• DTXSID00305385
• NSC-170620
• 183543-65-9

• Inchi： 1S/C9H6BrClN2/c10-6-1-5-2-7(11)3-8(12)9(5)13-4-6/h1-4H,12H2
• InChI Key： VTEHYIYYGYXIEA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=CC(=CC2=C1)Cl)N

Computed Properties

• Exact Mass: 255.94029g/mol
• Monoisotopic Mass: 255.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

3-Bromo-6-chloroquinolin-8-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Bromo-6-chloroquinolin-8-amine

Market Research and Analysis of 3-Bromo-6-chloroquinolin-8-amine (183543-65-9) in Chemical-Biomedical Fields

The compound 3-Bromo-6-chloroquinolin-8-amine, identified by the CAS registry number 183543-65-9, has garnered significant attention in the chemical-biomedical industry due to its unique structural properties and potential applications in drug development. This quinoline derivative exhibits promising pharmacological profiles, making it a valuable candidate for research in oncology, infectious diseases, and neurodegenerative disorders.

Recent studies have highlighted the compound's ability to modulate key cellular pathways, such as the PI3K/AKT/mTOR axis, which is critical in cancer cell proliferation and survival. Additionally, its anti-inflammatory and antioxidant properties have positioned it as a potential therapeutic agent for chronic inflammatory conditions. The global demand for such compounds is driven by the increasing focus on precision medicine and the need for novel chemical entities with improved bioavailability and efficacy.

Market analysis indicates a growing interest from pharmaceutical companies and research institutions in sourcing 3-Bromo-6-chloroquinolin-8-amine for preclinical studies. The compound's availability from specialized chemical suppliers has facilitated its integration into drug discovery pipelines. However, challenges such as scalability in synthesis and regulatory compliance remain critical considerations for large-scale production.

To meet the rising demand, suppliers are investing in advanced synthetic methodologies to enhance yield and purity. Collaborative efforts between academia and industry are also fostering innovation in the development of analogs with enhanced pharmacokinetic profiles. These advancements are expected to further expand the therapeutic potential of 183543-65-9 in the coming years.

In conclusion, 3-Bromo-6-chloroquinolin-8-amine represents a promising lead compound in the chemical-biomedical sector, with significant implications for drug development. As research progresses, its role in addressing unmet medical needs is likely to grow, driving sustained interest from both academic and commercial stakeholders.